3-[5-(4-nitrophenyl)-2-furyl]-1-phenyl-1H-pyrazole-4-carbaldehyde oxime

• IUPAC Name: (NE)-N-[[3-[5-(4-nitrophenyl)furan-2-yl]-1-phenylpyrazol-4-yl]methylidene]hydroxylamine
• InChI: InChI=1S/C20H14N4O4/c25-21-12-15-13-23(16-4-2-1-3-5-16)22-20(15)19-11-10-18(28-19)14-6-8-17(9-7-14)24(26)27/h1-13,25H/b21-12+
• InChI Key: OXTYYSJYZQSAOE-CIAFOILYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])C=NO
• Isomeric SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(O3)C4=CC=C(C=C4)[N+](=O)[O-])/C=N/O
• Molecular Formula: C20H14N4O4
• Molecular Weight: 374.3 g/mol

Description

Heterocyclic compounds, including pyrazoles, oxadiazoles, and related structures, are of significant interest in organic synthesis due to their diverse applications in medicinal chemistry, material science, and as intermediates in the synthesis of complex molecules. The compound is a pyrazole derivative, a class known for its biological and chemical utility.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the cyclization of hydrazines with 1,3-dicarbonyl compounds or their equivalents. Techniques and catalysts vary, with recent advances focusing on green chemistry approaches and catalysis to improve yields and selectivity (Gomaa & Ali, 2020).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is characterized by NMR, X-ray crystallography, and computational methods. These techniques help elucidate the conformation, stereochemistry, and electronic structure, which are crucial for understanding the compound's reactivity and interaction with biological targets.

Chemical Reactions and Properties

Pyrazoles undergo various chemical reactions, including alkylation, acylation, and sulfonation, which modify their chemical properties for specific applications. The presence of a nitro group and furan ring in the compound could influence its reactivity, offering pathways for further functionalization (Etienne, 1996).

Scientific Research Applications

Synthesis and Characterization

• The synthesis of N-acetyl pyrazole derivatives, including compounds with structures related to "3-[5-(4-nitrophenyl)-2-furyl]-1-phenyl-1H-pyrazole-4-carbaldehyde oxime," has been demonstrated through cyclocondensation reactions. These compounds have been characterized using elemental analysis, IR, 1H-NMR, 13C-NMR spectroscopy, and mass spectroscopy, providing a foundation for further studies on their properties and applications (Dhaduk & Joshi, 2022).

Biological Activities

• Several studies have focused on the antimicrobial properties of compounds related to "3-[5-(4-nitrophenyl)-2-furyl]-1-phenyl-1H-pyrazole-4-carbaldehyde oxime." For example, derivatives have shown promising antibacterial and antifungal activity, highlighting their potential in developing new antimicrobial agents (Dhaduk & Joshi, 2022). Furthermore, the synthesis of Schiff bases from these compounds and their characterization, including biological activity against various bacterial strains and fungi, has been explored, indicating the versatility of these compounds in biomedical research (Hamed et al., 2020).

Material Science and Other Applications

• The chemical modification of "3-[5-(4-nitrophenyl)-2-furyl]-1-phenyl-1H-pyrazole-4-carbaldehyde oxime" derivatives to obtain compounds with specific physical or chemical properties has been a subject of research. For instance, the synthesis of pyrazole-based derivatives and their evaluation for antimicrobial activities illustrate the potential of these compounds in creating new materials with biological applications (Altalbawy, 2013).